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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Aminoethyl)benzoic acid
hydrochloride (CAS No. 102879-42-5), a versatile building block with potential applications in

pharmaceutical and chemical research. This document consolidates its chemical and physical

properties, safety and handling information, and outlines a general synthetic approach. While

specific biological activities and detailed experimental protocols for this particular isomer are

not extensively documented in publicly available literature, this guide offers insights based on

related compounds and general chemical principles.

Chemical and Physical Properties
2-(2-Aminoethyl)benzoic acid hydrochloride is a white to off-white solid.[1] Its fundamental

properties are summarized in the table below. While specific quantitative data for properties

such as melting point and solubility are not readily available for the hydrochloride salt,

information on the free base and related isomers is provided for reference.
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Property Value Source

CAS Number 102879-42-5 [2]

Molecular Formula C₉H₁₂ClNO₂ [2]

Molecular Weight 201.65 g/mol [2]

Appearance White to off-white solid [1]

Storage Temperature
Room Temperature, under

inert atmosphere
[1]

Synthesis
A general methodology for the synthesis of 2-(2-Aminoethyl)benzoic acid and its analogs often

involves the construction of the aminoethyl side chain on a pre-existing benzoic acid

framework. One common strategy is the reduction of a corresponding nitro compound. This

would typically involve the synthesis of a precursor like 2-(2-nitroethyl)benzoic acid or 2-(2-

nitrovinyl)benzoic acid.

Another approach involves the reaction of a benzoic acid derivative with ethylenediamine.

While a detailed, step-by-step protocol for the specific synthesis of 2-(2-Aminoethyl)benzoic
acid hydrochloride is not readily available in the searched literature, a generalized workflow

for a related synthesis is presented below.
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Generalized Synthetic Workflow

Starting Material
(e.g., 2-Methylbenzoic acid derivative)

Side-chain Functionalization
(e.g., Bromination)

Nucleophilic Substitution
(e.g., with Phthalimide Potassium)

Hydrolysis/Deprotection
(e.g., Hydrazine hydrate)

Formation of Hydrochloride Salt
(e.g., with HCl in ether)

2-(2-Aminoethyl)benzoic acid hydrochloride

Click to download full resolution via product page

A generalized synthetic workflow for aminoethylbenzoic acids.

Analytical Methods
The characterization and purity assessment of 2-(2-Aminoethyl)benzoic acid hydrochloride
would typically involve a combination of standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): For purity assessment and

quantification. A reverse-phase C18 column with a mobile phase consisting of an acetonitrile
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and water gradient with an acidic modifier (e.g., formic acid or trifluoroacetic acid) would be a

common starting point.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure. ¹H

and ¹³C NMR spectra would provide detailed information about the arrangement of protons

and carbon atoms in the molecule.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

further confirming the identity of the compound.

Biological Activity and Potential Applications
While specific pharmacological studies on 2-(2-Aminoethyl)benzoic acid hydrochloride are

limited in the available literature, its structural isomer, 4-(2-Aminoethyl)benzoic acid

hydrochloride, is known to be utilized as a key intermediate in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[1] Derivatives of

aminobenzoic acids have been investigated for a wide range of biological activities, including

anti-inflammatory and analgesic properties.[3]

Given its structure as a GABA (gamma-aminobutyric acid) analog constrained on a benzene

ring, it could be hypothesized that 2-(2-Aminoethyl)benzoic acid hydrochloride may interact

with GABA receptors or transporters. However, this remains speculative without direct

experimental evidence.

The general class of aminobenzoic acid derivatives has been explored for various therapeutic

applications, suggesting that this compound could be a valuable scaffold for medicinal

chemistry research.[4]
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Potential Research Areas

2-(2-Aminoethyl)benzoic
acid hydrochloride
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Potential areas of research for 2-(2-Aminoethyl)benzoic acid hydrochloride.

Safety and Handling
Detailed safety information for 2-(2-Aminoethyl)benzoic acid hydrochloride is not available.

Standard laboratory safety precautions should be taken when handling this compound. This

includes the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
2-(2-Aminoethyl)benzoic acid hydrochloride is a chemical intermediate with potential for use

in the development of novel therapeutic agents. While a comprehensive dataset on its specific

properties and biological activities is yet to be established in the public domain, this guide

provides a foundational understanding for researchers and drug development professionals.

Further investigation into its synthesis, characterization, and pharmacological properties is

warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b563983?utm_src=pdf-body-img
https://www.benchchem.com/product/b563983?utm_src=pdf-body
https://www.benchchem.com/product/b563983?utm_src=pdf-body
https://www.benchchem.com/product/b563983?utm_src=pdf-body
https://www.benchchem.com/product/b563983?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory
and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(2-Aminoethyl)benzoic
acid hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563983#2-2-aminoethyl-benzoic-acid-hydrochloride-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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